2-[(3-{(Z)-[(2Z)-3-cyclohexyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}-1H-indol-1-yl)methyl]benzonitrile

• Molecular Formula: C32H28N4OS
• Molecular Weight: 516.7 g/mol
• IUPAC Name: 2-[[3-[(Z)-(3-cyclohexyl-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene)methyl]indol-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C32H28N4OS/c33-20-23-11-7-8-12-24(23)21-35-22-25(28-17-9-10-18-29(28)35)19-30-31(37)36(27-15-5-2-6-16-27)32(38-30)34-26-13-3-1-4-14-26/h1,3-4,7-14,17-19,22,27H,2,5-6,15-16,21H2/b30-19-,34-32?
• InChI Key: BDDGUMZNPLVPKP-SFTYYZIJSA-N
• Isomeric SMILES: C1CCC(CC1)N2C(=O)/C(=C/C3=CN(C4=CC=CC=C43)CC5=CC=CC=C5C#N)/SC2=NC6=CC=CC=C6
• Canonical SMILES: C1CCC(CC1)N2C(=O)C(=CC3=CN(C4=CC=CC=C43)CC5=CC=CC=C5C#N)SC2=NC6=CC=CC=C6

Description

2-[(3-{[(2E,5Z)-3-CYCLOHEXYL-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-1H-INDOL-1-YL)METHYL]BENZONITRILE is a complex organic compound with a unique structure that includes a thiazolidine ring, an indole moiety, and a benzonitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-{[(2E,5Z)-3-CYCLOHEXYL-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-1H-INDOL-1-YL)METHYL]BENZONITRILE typically involves multiple steps:

Formation of the Thiazolidine Ring: This step involves the reaction of a cyclohexyl ketone with a thiourea derivative under acidic conditions to form the thiazolidine ring.

Indole Synthesis: The indole moiety is synthesized separately through a Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone.

Coupling Reaction: The thiazolidine and indole intermediates are then coupled using a suitable linker, such as a benzyl halide, under basic conditions.

Final Assembly:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and purity. This can include the use of automated reactors, high-throughput screening of reaction conditions, and purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-[(3-{[(2E,5Z)-3-CYCLOHEXYL-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-1H-INDOL-1-YL)METHYL]BENZONITRILE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of the nitrile group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzonitrile group, using reagents such as sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Amino derivatives with the nitrile group reduced to an amine.

Substitution: Substituted benzonitrile derivatives with various nucleophiles.

Scientific Research Applications

Chemistry

In chemistry, 2-[(3-{[(2E,5Z)-3-CYCLOHEXYL-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-1H-INDOL-1-YL)METHYL]BENZONITRILE is used as a building block for the synthesis of more complex molecules

Biology

In biology, this compound is studied for its potential biological activity. The presence of the thiazolidine and indole moieties suggests that it may interact with biological targets, making it a candidate for drug discovery and development.

Medicine

In medicine, 2-[(3-{[(2E,5Z)-3-CYCLOHEXYL-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-1H-INDOL-1-YL)METHYL]BENZONITRILE is investigated for its potential therapeutic effects. Its complex structure may allow it to interact with multiple molecular targets, providing opportunities for the development of new treatments for various diseases.

Industry

In industry, this compound is explored for its potential use in the development of new materials. Its unique chemical properties may make it suitable for applications in areas such as electronics, coatings, and polymers.

Mechanism of Action

The mechanism of action of 2-[(3-{[(2E,5Z)-3-CYCLOHEXYL-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-1H-INDOL-1-YL)METHYL]BENZONITRILE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-[(3-{[(2E,5Z)-3-CYCLOHEXYL-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-1H-INDOL-1-YL)METHYL]BENZONITRILE
• 2-[(3-{[(2E,5Z)-3-CYCLOHEXYL-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-1H-INDOL-1-YL)METHYL]BENZONITRILE

Uniqueness

The uniqueness of 2-[(3-{[(2E,5Z)-3-CYCLOHEXYL-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-1H-INDOL-1-YL)METHYL]BENZONITRILE lies in its complex structure, which combines multiple functional groups and rings